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Compound of Interest

Compound Name: DL-Threonine

Cat. No.: B559538

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the proper disposal of DL-Threonine
in a laboratory setting. While DL-Threonine is not classified as a hazardous substance under
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
responsible disposal is crucial for maintaining a safe laboratory environment and ensuring
regulatory compliance.[1][2][3]

Initial Assessment and Waste Identification

The first step in any chemical disposal procedure is to confirm the identity and hazard
classification of the substance.

o Consult the Safety Data Sheet (SDS): The SDS for DL-Threonine consistently indicates that
it does not meet the criteria for classification as a hazardous substance.[1][2] It is hot
considered to be flammable, corrosive, reactive, or toxic.[4]

e Check for Contamination: If the DL-Threonine waste is mixed with other chemicals, the
entire mixture must be treated as hazardous waste, and the disposal procedure for the most
hazardous component must be followed.[5]

Non-Hazardous Waste Disposal Procedure
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For pure, uncontaminated DL-Threonine, the following disposal procedure is recommended.
However, always consult and adhere to your institution's specific Environmental Health and
Safety (EHS) guidelines and local regulations, as these may vary.[4][6]

For Solid DL-Threonine:

» Containerization: Place the solid DL-Threonine waste in a clearly labeled, sealed container.
Plastic containers are often preferred over glass for waste storage.[5]

e Labeling: Label the container as "Non-Hazardous Waste" and clearly identify the contents as
"DL-Threonine." Include the quantity and date of generation.[5]

» Disposal:

o Option 1: Regular Trash (with approval): In some cases, and with explicit permission from
your EHS department, small quantities of non-hazardous chemicals may be permissible
for disposal in the regular trash.[4][6] The chemical should be in a securely sealed

container.[4]

o Option 2: EHS Collection: The most prudent approach is to dispose of the container
through your institution's hazardous waste program, even if the substance is not classified
as hazardous.[5] This ensures a documented and compliant disposal route.

For Aqueous Solutions of DL-Threonine:

o Neutralization (if necessary): While DL-Threonine itself is not significantly acidic or basic, if it
has been used in a solution with a pH outside the neutral range, the pH should be adjusted
to between 5.5 and 10.5 before disposal.[4]

 Dilution: For small quantities, dilute the solution with a large amount of water.

o Drain Disposal (with explicit permission): Disposal of any chemical down the drain is strictly
regulated and requires written permission from your institution's EHS department.[4][5]
Generally, only small amounts of readily biodegradable, non-toxic substances are considered
for drain disposal.[4] Do not pour any chemical down the drain without prior approval.

Disposal of Contaminated DL-Threonine
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If DL-Threonine is contaminated with a hazardous substance, it must be disposed of as
hazardous waste.

» Waste Segregation: Do not mix contaminated DL-Threonine with non-hazardous waste.
o Containerization and Labeling:

o Use a compatible, leak-proof waste container with a secure screw-on cap.[7]

o Attach a "Hazardous Waste" tag provided by your EHS department.[5][6]

o List all chemical constituents of the mixture on the tag, including their concentrations or
volumes. Abbreviations and chemical formulas are generally not permitted.[5]

» Storage: Store the hazardous waste container in a designated satellite accumulation area.[8]
Ensure secondary containment is used to prevent spills.[7]

o Collection: Arrange for collection by your institution's EHS or a licensed hazardous waste
disposal contractor.[5][9]

Quantitative Data Summary

While DL-Threonine itself does not have specific quantitative disposal limits due to its non-
hazardous nature, general laboratory waste guidelines provide quantitative thresholds.

Parameter Guideline Source

pH for Drain Disposal Between 5.5 and 10.5 [4]

Hazardous Waste Storage
Up to 55 gallons of hazardous

Limit (Satellite Accumulation [6][10]
waste

Area)

Acutely Toxic Waste Limit (P- Up to 1 quart of liquid or 1 (10]

list) kilogram of solid

Hazardous Waste Collection Within 90 days of the start of 7]

Timeframe accumulation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b559538?utm_src=pdf-body
https://www.benchchem.com/product/b559538?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b559538?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of DL-
Threonine waste.
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Caption: Decision workflow for the proper disposal of DL-Threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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